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Compound of Interest

Compound Name: MG-115

Cat. No.: B1676565 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MG-115, also known as Z-Leu-Leu-Nva-CHO, is a potent, reversible, and cell-permeable

peptide aldehyde inhibitor of the proteasome.[1][2] It primarily targets the chymotrypsin-like

activity of both the 20S and 26S proteasomes, with Ki values of 21 nM and 35 nM, respectively.

[1][3] By inhibiting the proteasome, MG-115 blocks the degradation of ubiquitinated proteins,

leading to the induction of apoptosis and autophagy.[1][2] This makes it a valuable tool in

cancer research and studies involving protein degradation pathways. MG-115 has been shown

to induce p53-dependent apoptosis.[1]

Chemical Properties and Solubility
A summary of the key chemical and physical properties of MG-115 is provided in the table

below.
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Property Value Reference

Synonyms

Carbobenzoxy-L-leucyl-L-

leucyl-L-norvalinal, Z-LL-Nva-

CHO, Proteasome Inhibitor XII

[1]

Molecular Formula C25H39N3O5 [1]

Molecular Weight 461.59 g/mol [1]

CAS Number 133407-86-0 [1]

Appearance Solid [1]

Solubility

≥23.08 mg/mL in DMSO≥26.5

mg/mL in EtOHInsoluble in

H2O

[1]

Storage Store solid at -20°C [1]

Experimental Protocols
Preparation of a 10 mM MG-115 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of MG-115 in DMSO.

Materials:

MG-115 solid

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Pipettes and sterile pipette tips

Vortex mixer

Optional: Water bath or heating block at 37°C, ultrasonic bath

Procedure:
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Equilibrate Reagents: Allow the vial of MG-115 solid and the anhydrous DMSO to come to

room temperature before opening to prevent condensation.

Weigh MG-115: Accurately weigh the desired amount of MG-115 solid in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

4.62 mg of MG-115 (Molecular Weight = 461.59 g/mol ).

Add DMSO: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube

containing the MG-115 solid. To prepare a 10 mM stock solution, you would add 1 mL of

DMSO for every 4.62 mg of MG-115.

Dissolve: Vortex the solution until the MG-115 is completely dissolved. To aid dissolution, the

tube can be gently warmed at 37°C for 10 minutes and/or sonicated in an ultrasonic bath for

a short period.[1]

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

up to one month or at -80°C for up to six months.[3][4] It is recommended to use the solution

as soon as possible after preparation as it is not stable for long-term storage in solution.[1]

Preparation of Working Solutions
For cell-based assays, the MG-115 stock solution should be diluted to the desired final

concentration in the appropriate cell culture medium. It is important to note that MG-115 is

insoluble in water, and precipitation may occur if the final concentration of DMSO is too low.[5]

Therefore, it is crucial to ensure that the final DMSO concentration in the cell culture medium is

kept low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

Example Dilution:

To prepare a 100 µM working solution from a 10 mM stock:

Add 10 µL of the 10 mM MG-115 stock solution to 990 µL of cell culture medium.

Mix thoroughly by gentle pipetting or vortexing.

The final DMSO concentration in this working solution will be 0.1%.
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Visualization of Experimental Workflow and
Signaling Pathway
Experimental Workflow for MG-115 Stock Solution
Preparation
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Caption: Workflow for preparing MG-115 stock solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1676565?utm_src=pdf-body-img
https://www.benchchem.com/product/b1676565?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Simplified Signaling Pathway of MG-115 Action
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Caption: MG-115 inhibits the proteasome, leading to apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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